3-benzyl-1-[(2-fluorophenyl)methyl]-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione

• IUPAC Name: 3-benzyl-1-[(2-fluorophenyl)methyl]pyrido[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C21H16FN3O2/c22-18-11-5-4-9-16(18)14-24-19-17(10-6-12-23-19)20(26)25(21(24)27)13-15-7-2-1-3-8-15/h1-12H,13-14H2
• InChI Key: XBOOMZUARJRLSF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C(=O)C3=C(N=CC=C3)N(C2=O)CC4=CC=CC=C4F
• Molecular Formula: C21H16FN3O2
• Molecular Weight: 361.4 g/mol
• CAS No.: 902959-76-6

Description

3-benzyl-1-[(2-fluorophenyl)methyl]-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C21H16FN3O2 and its molecular weight is 361.376. The purity is usually 95%.
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Scientific Research Applications

Antithrombotic Properties

Research on related pyrido[4,3-d]pyrimidine derivatives demonstrates their synthesis and evaluation as new antithrombotic compounds, highlighting favorable cerebral and peripheral effects. Such compounds were synthesized from enamines in good yields, suggesting potential applications in developing treatments for thrombosis and related cardiovascular conditions (Furrer, Wágner, & Fehlhaber, 1994).

Urease Inhibition Activity

A study on 5-substituted-8-methyl-2H-pyrido[1,2-a]pyrimidine-2,4(3H)-diones and their derivatives explored their synthesis and in vitro urease inhibition activity. The compounds exhibited a range of activities, with some showing significant potency. This suggests potential applications in designing urease inhibitors, which could be relevant for agricultural, environmental, or medical purposes (Rauf et al., 2010).

Synthesis and Characterization

The synthesis and characterization of related compounds have been reported, focusing on their potential as intermediates for further chemical modifications or as active substances in their own right. Such studies contribute to the broader understanding of pyrido[2,3-d]pyrimidine derivatives' chemical properties and their possible applications in medicinal chemistry and material science (Osyanin et al., 2014).

Herbicidal Activity

Pyrido[2,3-d]pyrimidine derivatives have also been studied for their herbicidal activity, particularly as protoporphyrinogen oxidase inhibitors. These compounds exhibit promising activities against various weeds, suggesting potential applications in agriculture for the development of new herbicides (Wang et al., 2017).

Analgesic Properties

Modifications of the pyridine moiety in pyrido[1,2-a]pyrimidine derivatives have been investigated for optimizing biological properties, including analgesic effects. This research indicates the potential of these compounds in developing new analgesics (Ukrainets et al., 2015).